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The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine
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Epoxypropoxypropyl-Terminated Polyphenyl Methylsiloxanes: A Novel Class of Chemicals in Biopharmaceutical Applications
Epoxypropoxypropyl-terminated polyphenyl methylsiloxanes represent a cutting-edge advancement in functional silicone chemistry with transformative potential for biopharmaceutical applications. These hybrid polymers combine the exceptional thermal stability, chemical inertness, and flexibility of traditional silicones with highly reactive epoxy termini that enable covalent bonding to biological...
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Unlocking the Therapeutic Potential of Coenzyme A: Advances in Chemical Biopharmaceuticals
Unlocking the Therapeutic Potential of Coenzyme A: Advances in Chemical Biopharmaceuticals Coenzyme A (CoA), a ubiquitous and indispensable cofactor discovered over seven decades ago, sits at the crossroads of cellular metabolism. Its iconic structure, featuring a pantothenate-derived moiety, a phosphorylated ADP group, and a terminal thiol-bearing cysteamine, underpins its role as a central acyl...
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The Therapeutic and Pharmacological Potential of γ-Oryzanol in Modern Medicine
The Therapeutic and Pharmacological Potential of γ-Oryzanol in Modern Medicine γ-Oryzanol, a potent phytochemical complex derived primarily from rice bran oil, represents a frontier of growing scientific interest in nutraceutical and pharmaceutical research. This unique compound comprises a mixture of ferulic acid esters of sterols and triterpene alcohols, including cycloartenol, campesterol, and...
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Investigating the Pharmacokinetic and Pharmacodynamic Properties of Simvastatin in Biological Systems
